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Compound of Interest

Compound Name:
3-Amino-6-phenylpyrazine-2-

carbonitrile

Cat. No.: B1275326 Get Quote

Technical Guide: 3-Amino-6-phenylpyrazine-2-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-6-phenylpyrazine-2-
carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and materials

science. This document consolidates its known physicochemical properties, a detailed

experimental protocol for a closely related analog, and an exploration of the biological activities

observed in structurally similar compounds.

Core Compound Data
The fundamental properties of 3-Amino-6-phenylpyrazine-2-carbonitrile are summarized

below, providing a quick reference for researchers.

Property Value Source

CAS Number 50627-25-3 N/A

Molecular Formula C₁₁H₈N₄ N/A

Molecular Weight 196.208 g/mol N/A
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Synthesis Protocol
While a specific protocol for the direct synthesis of 3-Amino-6-phenylpyrazine-2-carbonitrile
is not readily available in the surveyed literature, a method for the preparation of a structurally

analogous compound, 3-amino-6-phenyl-4-oxypyrazine-2-carbonitrile, has been documented.

This procedure offers a viable starting point for the synthesis of the target compound.

Experimental Protocol: Synthesis of 3-Amino-6-phenyl-
4-oxypyrazine-2-carbonitrile
This protocol is adapted from a patented synthesis process and outlines the reaction of

isonitrosoacetophenone with aminomalononitrile toluene-4-solfonate.[1]

Materials:

Isonitrosoacetophenone (167.4 mmol)

Aminomalononitrile toluene-4-solfonate (162.1 mmol)

Isopropanol (250 ml)

Cold Water

Cold Ethanol

Procedure:

In a 500 ml flask under an argon atmosphere, charge 25.1 g of isonitrosoacetophenone and

41.9 g of aminomalononitrile toluene-4-solfonate with 250 ml of isopropanol.

Stir the mixture at 20°C for 4 hours.

After the reaction period, cool the mixture to 5°C.

Filter the resulting product and wash it with 40 ml of cold water followed by 40 ml of cold

ethanol.

After drying, a crude product is obtained.
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To purify, slurry the crude product three times in 100 ml of water at 20°C, filtering after each

wash.

The resulting purified product is 11 g of 3-amino-6-phenyl-4-oxypyrazine-2-carbonitrile.[1]

Below is a workflow diagram illustrating the key steps in this synthesis.
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Synthesis Workflow

Biological Activity and Potential Applications
Direct studies on the biological activity of 3-Amino-6-phenylpyrazine-2-carbonitrile are

limited. However, the broader class of aminopyrazine derivatives has demonstrated significant

potential in various therapeutic areas.

Derivatives of 3-aminopyrazine-2-carboxamide have been investigated as novel inhibitors of

Fibroblast Growth Factor Receptor (FGFR), a crucial target in cancer therapy.[2] Furthermore,

various substituted aminopyrazine derivatives have shown promise as antimycobacterial,

antibacterial, and antifungal agents.[3] For instance, 3-amino-N-(2,4-

dimethoxyphenyl)pyrazine-2-carboxamide has exhibited activity against Mycobacterium

tuberculosis.[3] Piperidinothiosemicarbazones derived from aminoazinecarbonitriles have also

been synthesized and evaluated for their tuberculostatic activity.[4]

The 3-amino-6-substituted-pyrazine-2-carbonitrile scaffold is considered a versatile building

block in medicinal chemistry, with potential applications in the development of treatments for

cancer and infectious diseases. The phenyl substitution in the target compound may influence

its pharmacokinetic and pharmacodynamic properties, making it a compound of interest for

further investigation.

The following diagram illustrates the potential therapeutic applications stemming from the

aminopyrazine core structure.
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Aminopyrazine Core Structure

Potential Therapeutic Applications

3-Amino-6-phenylpyrazine-2-carbonitrile

Anticancer Agents
(e.g., FGFR Inhibitors)

Structural Analogues

Antimycobacterial Agents
(Tuberculosis)Structural Analogues

Antibacterial Agents

Structural Analogues

Antifungal Agents

Structural Analogues

Click to download full resolution via product page

Potential Applications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1275326#3-amino-6-phenylpyrazine-2-carbonitrile-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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